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Compound of Interest

Compound Name: N1-Methoxymethyl picrinine

Cat. No.: B15587925

N1-Methoxymethyl Picrinine: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

N1-Methoxymethyl picrinine is a naturally occurring indole alkaloid isolated from the leaves of
Alstonia scholaris. As a derivative of picrinine, a compound with known anti-inflammatory
properties, N1-Methoxymethyl picrinine is a molecule of interest for further investigation in
drug discovery and development. This document provides a comprehensive overview of the
chemical structure, physicochemical properties, and a putative biological context of N1-
Methoxymethyl picrinine, based on available scientific literature. Due to a lack of extensive
research on this specific derivative, some information is extrapolated from studies on the parent
compound, picrinine, and the general phytochemical profile of Alstonia scholaris.

Chemical Structure and Identification

N1-Methoxymethyl picrinine is a complex polycyclic indole alkaloid. Its core structure is
based on the akuammiline skeleton, characterized by a cage-like architecture. The key
distinguishing feature is the methoxymethyl group attached to the indole nitrogen at position 1.

The definitive structure of N1-Methoxymethyl picrinine has been elucidated through
spectroscopic techniques, including Mass Spectrometry (MS) and Nuclear Magnetic

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15587925?utm_src=pdf-interest
https://www.benchchem.com/product/b15587925?utm_src=pdf-body
https://www.benchchem.com/product/b15587925?utm_src=pdf-body
https://www.benchchem.com/product/b15587925?utm_src=pdf-body
https://www.benchchem.com/product/b15587925?utm_src=pdf-body
https://www.benchchem.com/product/b15587925?utm_src=pdf-body
https://www.benchchem.com/product/b15587925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Resonance (NMR) spectroscopy.[1] The fundamental chemical identifiers are summarized in
the table below.

Identifier Value Source
Molecular Formula C22H26N204 [2]
Molecular Weight 382.5 g/mol [2][3]
CAS Number 1158845-78-3 2]

CC=C1CN2C3CC1C(C45C3(N
Canonical SMILES (C6=CC=CC=C64)COC)OC2C  [2]
5)C(=0)OC

A 2D representation of the chemical structure is provided below:

Chemical Structure of N1-Methoxymethyl Picrinine
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Caption: A simplified diagram illustrating the key structural features of N1-Methoxymethyl
picrinine.

Physicochemical Properties
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Detailed experimental data on the physicochemical properties of N1-Methoxymethyl picrinine

are not widely available in the public domain. The information presented here is a compilation

from various chemical suppliers and databases.

Property Value Source

Physical Description Powder [2]
Soluble in Chloroform,

Solubility Dichloromethane, Ethyl N/A
Acetate, DMSO, Acetone

) >98% (as offered by

Purity ) ) [3]
commercial suppliers)

Storage Temperature -20°C N/A

Experimental Protocols
Isolation from Alstonia scholaris

N1-Methoxymethyl picrinine is a natural product found in the leaves of the medicinal plant
Alstonia scholaris.[1][4][5][6][7][8] While a specific, detailed protocol for the isolation of N1-
Methoxymethyl picrinine is not readily available, a general procedure for the extraction and

isolation of alkaloids from Alstonia scholaris leaves can be described as follows. This protocol

is based on established methods for alkaloid extraction.

Experimental Workflow for Alkaloid Isolation
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General Workflow for Alkaloid Isolation from Alstonia scholaris Leaves
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Caption: A generalized workflow for the isolation of alkaloids from Alstonia scholaris leaves.
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Chemical Synthesis

To date, a specific total synthesis for N1-Methoxymethyl picrinine has not been reported in
the scientific literature. However, the total synthesis of its parent compound, picrinine, has been
achieved. The synthetic strategies employed for picrinine could potentially be adapted for the
synthesis of N1-Methoxymethyl picrinine, likely involving the introduction of the
methoxymethyl group at the indole nitrogen in a late-stage step or the use of a pre-
functionalized indole precursor.

Biological Activity and Potential Sighaling Pathways

There is currently a lack of specific biological activity data for N1-Methoxymethyl picrinine in
the published literature. However, the bioactivity of the closely related parent compound,
picrinine, and the extracts of Alstonia scholaris provide a strong basis for inferring its potential
therapeutic relevance.

Picrinine has been reported to exhibit anti-inflammatory activity through the inhibition of the 5-
lipoxygenase (5-LOX) enzyme.[4][5] The 5-LOX pathway is a critical component of the
inflammatory response, responsible for the production of leukotrienes, which are potent pro-
inflammatory mediators.

Hypothesized Signaling Pathway for Anti-inflammatory Action

Given that N1-Methoxymethyl picrinine is a derivative of picrinine, it is plausible that it may
exert anti-inflammatory effects through a similar mechanism. The following diagram illustrates
the 5-lipoxygenase pathway and the putative inhibitory role of N1-Methoxymethyl picrinine.
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Hypothesized Anti-inflammatory Action via 5-Lipoxygenase Inhibition
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Caption: A diagram of the 5-lipoxygenase pathway and the hypothesized inhibitory action of
N1-Methoxymethyl picrinine.

Extracts from Alstonia scholaris have been shown to possess a wide range of pharmacological
activities, including antimicrobial, antidiarrheal, antiplasmodial, hepatoprotective,
immunomodulatory, anticancer, and antiasthmatic effects.[6] The contribution of N1-
Methoxymethyl picrinine to these activities remains to be elucidated.

Future Directions

The study of N1-Methoxymethyl picrinine is still in its nascent stages. Future research should

focus on the following areas:

» Detailed Spectroscopic Analysis: Publication of the complete 1H NMR, 13C NMR, Mass
Spectrometry, and IR data is essential for the unambiguous identification and
characterization of this compound.
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o Chemical Synthesis: The development of a robust and efficient total synthesis would enable
the production of larger quantities of N1-Methoxymethyl picrinine for extensive biological
evaluation.

» Biological Screening: A comprehensive biological screening of N1-Methoxymethyl picrinine
is warranted to determine its bioactivity profile. This should include assays for anti-
inflammatory, cytotoxic, antimicrobial, and other relevant activities.

e Mechanism of Action Studies: Should biological activity be confirmed, further studies to
elucidate the precise molecular mechanism of action will be crucial for understanding its
therapeutic potential.

Conclusion

N1-Methoxymethyl picrinine is an intriguing natural product with a complex chemical
architecture. While current knowledge about this specific compound is limited, its relationship to
the bioactive alkaloid picrinine and its origin from the medicinally important plant Alstonia
scholaris suggest that it is a promising candidate for further scientific investigation. The data
and protocols presented in this guide are intended to serve as a foundation for researchers and
drug development professionals interested in exploring the therapeutic potential of this unique
indole alkaloid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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